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Abamine Abamine Abamine is an amino acid ester that is methyl glycine in which one of hydrogens attached to the nitrogen is remplaced by a 4-fluorobenzyl group while the other is replaced by a 3,4-dimethoxycinnamyl group. It is a tertiary amino compound, an alpha-amino acid ester, a glycine derivative, a member of monofluorobenzenes and a methyl ester.
Brand Name: Vulcanchem
CAS No.: 729612-64-0
VCID: VC0154511
InChI: InChI=1S/C21H24FNO4/c1-25-19-11-8-16(13-20(19)26-2)5-4-12-23(15-21(24)27-3)14-17-6-9-18(22)10-7-17/h4-11,13H,12,14-15H2,1-3H3/b5-4+
SMILES: COC1=C(C=C(C=C1)C=CCN(CC2=CC=C(C=C2)F)CC(=O)OC)OC
Molecular Formula: C21H24FNO4
Molecular Weight: 373.4 g/mol

Abamine

CAS No.: 729612-64-0

Reference Standards

VCID: VC0154511

Molecular Formula: C21H24FNO4

Molecular Weight: 373.4 g/mol

Abamine - 729612-64-0

CAS No. 729612-64-0
Product Name Abamine
Molecular Formula C21H24FNO4
Molecular Weight 373.4 g/mol
IUPAC Name methyl 2-[[(E)-3-(3,4-dimethoxyphenyl)prop-2-enyl]-[(4-fluorophenyl)methyl]amino]acetate
Standard InChI InChI=1S/C21H24FNO4/c1-25-19-11-8-16(13-20(19)26-2)5-4-12-23(15-21(24)27-3)14-17-6-9-18(22)10-7-17/h4-11,13H,12,14-15H2,1-3H3/b5-4+
Standard InChIKey MLDWSQWMXACHHN-SNAWJCMRSA-N
Isomeric SMILES COC1=C(C=C(C=C1)/C=C/CN(CC2=CC=C(C=C2)F)CC(=O)OC)OC
SMILES COC1=C(C=C(C=C1)C=CCN(CC2=CC=C(C=C2)F)CC(=O)OC)OC
Canonical SMILES COC1=C(C=C(C=C1)C=CCN(CC2=CC=C(C=C2)F)CC(=O)OC)OC
Description Abamine is an amino acid ester that is methyl glycine in which one of hydrogens attached to the nitrogen is remplaced by a 4-fluorobenzyl group while the other is replaced by a 3,4-dimethoxycinnamyl group. It is a tertiary amino compound, an alpha-amino acid ester, a glycine derivative, a member of monofluorobenzenes and a methyl ester.
Synonyms N-[(2E)-3-(3,4-Dimethoxyphenyl)-2-propen-1-yl]-N-[(4-fluorophenyl)methyl]-glycine Methyl Ester; _x000B_N-[(2E)-3-(3,4-Dimethoxyphenyl)-2-propenyl]-N-[(4-fluorophenyl)methyl]-glycine Methyl Ester
PubChem Compound 11628491
Last Modified Nov 11 2021
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